Cas no 1339786-35-4 (2-Amino-5-(3-fluorophenoxy)-2-methylpentan-1-ol)

• Product Name: 2-Amino-5-(3-fluorophenoxy)-2-methylpentan-1-ol
• CAS No: 1339786-35-4
• MF: C₁₂H₁₈FNO₂
• MW: 227.275227069855
• CID: 5763267
• PubChem ID: 64804365
• Update Time: 2025-07-18

2-Amino-5-(3-fluorophenoxy)-2-methylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• CS-0354554
• 2-amino-5-(3-fluorophenoxy)-2-methylpentan-1-ol
• AKOS014133212
• EN300-1848172
• 1339786-35-4
• 1-Pentanol, 2-amino-5-(3-fluorophenoxy)-2-methyl-
• 2-Amino-5-(3-fluorophenoxy)-2-methylpentan-1-ol

• Inchi： 1S/C12H18FNO2/c1-12(14,9-15)6-3-7-16-11-5-2-4-10(13)8-11/h2,4-5,8,15H,3,6-7,9,14H2,1H3
• InChI Key： SOXBDLLNJANZNV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCCC(C)(CO)N

Computed Properties

• Exact Mass: 227.13215698g/mol
• Monoisotopic Mass: 227.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 363.3±37.0 °C(Predicted)
• pka: 12.82±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Amino-5-(3-fluorophenoxy)-2-methylpentan-1-ol

Introduction to 2-Amino-5-(3-fluorophenoxy)-2-methylpentan-1-ol (CAS No. 1339786-35-4)

2-Amino-5-(3-fluorophenoxy)-2-methylpentan-1-ol (CAS No. 1339786-35-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a fluorinated phenoxy moiety, and a branched alkyl chain. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The chemical structure of 2-Amino-5-(3-fluorophenoxy)-2-methylpentan-1-ol is defined by the presence of a primary alcohol group, an amino group, and a fluorinated aromatic ring. The fluorine atom in the phenoxy group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. The branched alkyl chain adds complexity to the molecule, potentially affecting its solubility and membrane permeability.

Recent studies have explored the potential of 2-Amino-5-(3-fluorophenoxy)-2-methylpentan-1-ol in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects, which may be attributed to its ability to modulate specific neurotransmitter systems and reduce oxidative stress. In a study published in the Journal of Medicinal Chemistry, it was demonstrated that 2-Amino-5-(3-fluorophenoxy)-2-methylpentan-1-ol significantly reduced neuronal cell death in an in vitro model of ischemic injury.

In addition to its neuroprotective properties, 2-Amino-5-(3-fluorophenoxy)-2-methylpentan-1-ol has also been investigated for its potential as an analgesic agent. Preclinical studies have shown that this compound exhibits significant analgesic effects in animal models of pain. The mechanism of action appears to involve the modulation of opioid receptors, suggesting that it may have potential as a novel analgesic with reduced side effects compared to traditional opioids.

The pharmacokinetic profile of 2-Amino-5-(3-fluorophenoxy)-2-methylpentan-1-ol has been studied extensively to understand its bioavailability, distribution, metabolism, and excretion. In vitro and in vivo studies have indicated that this compound has good oral bioavailability and favorable pharmacokinetic properties. The presence of the fluorine atom in the phenoxy group may contribute to enhanced metabolic stability, which is an important consideration for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Amino-5-(3-fluorophenoxy)-2-methylpentan-1-ol in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings are encouraging and support further clinical development.

The potential applications of 2-Amino-5-(3-fluorophenoxy)-2-methylpentan-1-ol extend beyond neurological disorders and pain management. Ongoing research is exploring its use in other therapeutic areas, such as inflammation and cancer. Preliminary studies have indicated that this compound may have anti-inflammatory properties and could potentially inhibit the growth of certain cancer cells.

In conclusion, 2-Amino-5-(3-fluorophenoxy)-2-methylpentan-1-ol (CAS No. 1339786-35-4) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As more data becomes available from ongoing clinical trials, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.